
Technical Guide to the Primary Components of
Dowtherm Q

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112 Get Quote

This in-depth technical guide provides a comprehensive overview of the primary components of

Dowtherm Q, a widely used synthetic organic heat transfer fluid. The information is tailored for

researchers, scientists, and drug development professionals who require a detailed

understanding of this fluid's composition and properties.

Core Composition of Dowtherm Q
Dowtherm Q is fundamentally a mixture of two primary organic compounds: diphenylethane

and alkylated aromatics.[1][2][3][4][5][6][7] More specifically, it is composed of 1,1-

Diphenylethane and ethylated benzenes. This combination of components is responsible for its

thermal stability and performance characteristics as a heat transfer fluid.

Quantitative Composition
The typical quantitative breakdown of the primary components in Dowtherm Q is detailed in

the table below.

Component Chemical Name Concentration Range (%)

Primary Component 1,1-Diphenylethane 50 - 60%

Secondary Component Ethylated Benzenes 30 - 50%

Source: PubChem CID 20040691[8]
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Visualizing the Compositional Breakdown
The following diagram illustrates the hierarchical composition of Dowtherm Q, from the overall

product to its constituent chemical groups.
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Caption: Compositional hierarchy of Dowtherm Q.
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To ensure the integrity and performance of Dowtherm Q in a laboratory or industrial setting, a

series of standardized experimental protocols are employed. These tests, primarily based on

ASTM International standards, evaluate the physical and chemical properties of the fluid.

Determination of Acid Number
Standard: ASTM D664 - Standard Test Method for Acid Number of Petroleum Products by

Potentiometric Titration.

Objective: To measure the amount of acidic substances present in the heat transfer fluid. An

increase in the acid number over time can indicate fluid oxidation and degradation.

Methodology:

A known weight of the Dowtherm Q sample is dissolved in a suitable solvent mixture.

The solution is titrated with a standardized solution of potassium hydroxide (KOH) in an

alcohol solvent.

The endpoint of the titration is determined potentiometrically using a pH meter with a glass

indicating electrode and a reference electrode.

The acid number is calculated in milligrams of KOH per gram of sample (mg KOH/g).

Kinematic Viscosity Analysis
Standard: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids (and Calculation of Dynamic Viscosity).

Objective: To determine the fluid's resistance to flow under gravity. Changes in viscosity can

indicate thermal degradation or contamination.

Methodology:

The Dowtherm Q sample is introduced into a calibrated glass capillary viscometer.

The viscometer is placed in a constant temperature bath to bring the sample to the desired

test temperature.
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The time taken for a fixed volume of the liquid to flow under gravity through the capillary is

measured.

The kinematic viscosity is calculated by multiplying the measured flow time by the

calibration constant of the viscometer.

Boiling Range Distribution by Gas Chromatography
Standard: ASTM D2887 - Standard Test Method for Boiling Range Distribution of Petroleum

Fractions by Gas Chromatography.

Objective: To determine the boiling range characteristics of the fluid. The presence of low-

boiling ("low boilers") or high-boiling ("high boilers") components can indicate thermal

cracking or polymerization, respectively.

Methodology:

A small, precisely measured volume of the Dowtherm Q sample is injected into a gas

chromatograph (GC).

The sample is vaporized and carried by an inert gas through a chromatographic column

that separates the components based on their boiling points.

A detector measures the amount of each component as it elutes from the column.

The boiling range distribution is determined by correlating the retention times of the

sample components with the retention times of a known n-paraffin calibration mixture.

Thermal Stability Assessment
Standard: ASTM D6743 - Standard Test Method for Thermal Stability of Organic Heat

Transfer Fluids.

Objective: To evaluate the relative thermal stability of the fluid under controlled laboratory

conditions. This test helps predict the fluid's performance and lifespan at high operating

temperatures.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12700112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A sample of the Dowtherm Q fluid is placed in a high-pressure, oxygen-free test cell.

The cell is heated to a specified high temperature and held for a predetermined duration to

thermally stress the fluid.

After the test period, the cell is cooled, and the stressed fluid is analyzed.

The analysis typically includes measuring the percentage of low and high boiling

degradation products formed, as well as any gaseous byproducts. This is often

accomplished using gas chromatography as described in ASTM D2887.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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